Cas no 35031-06-2 (3-Buten-2-one,4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (3Z)-)

• Product Name: 3-Buten-2-one,4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (3Z)-
• CAS No: 35031-06-2
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 305981
• PubChem ID: 12224082
• Update Time: 2025-04-19

3-Buten-2-one,4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (3Z)-
• (Z)-4-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-3-buten-2-one
• 4-(2,6,6-trimethylcyclohexen-1-yl)but-3-en-2-one
• (Z)-beta-Ionone
• SCHEMBL17627827
• cis- ss-Ionon
• Q67866084
• (Z)-4-(2,6,6-Trimethylcyclohex-1-en-1-yl)but-3-en-2-one
• EINECS 252-325-4
• 35031-06-2
• NS00088227
• DTXSID40873018

• Inchi： 1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h7-8H,5-6,9H2,1-4H3/b8-7-
• InChI Key： PSQYTAPXSHCGMF-FPLPWBNLSA-N
• SMILES： O=C(C)/C=C\C1=C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 192.1515
• Monoisotopic Mass: 192.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.9

Experimental Properties

• Density: 0.944
• Boiling Point: 254.8°Cat760mmHg
• Flash Point: 121.3°C
• PSA: 17.07

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